Cas no 88770-18-7 (Methyl 5-methylthiophene-3-carboxylate)

Methyl 5-methylthiophene-3-carboxylate structure
88770-18-7 structure
Product Name:Methyl 5-methylthiophene-3-carboxylate
CAS No:88770-18-7
MF:C7H8O2S
MW:156.202220916748
MDL:MFCD02245126
CID:1036067
PubChem ID:4644182
Update Time:2024-10-26

Methyl 5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methylthiophene-3-carboxylate
    • 3-THIOPHENECARBOXYLIC ACID, 5-METHYL-, METHYL ESTER
    • 5-methyl-3-Thiophenecarboxylic acid methyl ester
    • Methyl 5-methyl-3-thiophenecarboxylate (ACI)
    • CS-0138581
    • 88770-18-7
    • MFCD02245126
    • ALBB-017971
    • SCHEMBL7372827
    • METHYL5-METHYLTHIOPHENE-3-CARBOXYLATE
    • DSVLFSAWVFGCEJ-UHFFFAOYSA-N
    • DB-000611
    • AKOS002657074
    • SY058363
    • BS-18220
    • DTXSID30405180
    • STK256670
    • MDL: MFCD02245126
    • Inchi: 1S/C7H8O2S/c1-5-3-6(4-10-5)7(8)9-2/h3-4H,1-2H3
    • InChI Key: DSVLFSAWVFGCEJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)SC=1)OC

Computed Properties

  • Exact Mass: 156.02500
  • Monoisotopic Mass: 156.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 218.2±20.0 ºC (760 Torr),
  • Flash Point: 85.8±21.8 ºC,
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 54.54000
  • LogP: 1.84310
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 5-methylthiophene-3-carboxylate Security Information

Methyl 5-methylthiophene-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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